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Introduction

Copper is an essential trace element but can be toxic at elevated levels. Therefore, its accurate

quantification in various samples, including environmental and pharmaceutical materials, is

crucial. Spectrophotometry offers a simple, cost-effective, and rapid method for this purpose.[1]

[2] This application note details a protocol for the determination of Copper(II) (Cu²⁺) ions by

forming a colored complex with tartrate. In an aqueous solution, Cu²⁺ ions react with tartrate

ions (C₄H₄O₆²⁻) to form a distinct blue-colored complex.[3][4] The intensity of this color is

directly proportional to the concentration of the copper(II) ions in the solution, a relationship

described by the Beer-Lambert Law.[5][6][7] This method is particularly useful in alkaline

media, where tartrate acts as a complexing agent to prevent the precipitation of copper(II)

hydroxide.[8]

Principle

The spectrophotometric determination of Cu(II) is based on the formation of a stable, colored

copper(II)-tartrate complex. The absorbance of this complex is measured at its wavelength of

maximum absorbance (λmax). A calibration curve is constructed by plotting the absorbance

values of a series of standard solutions of known concentrations versus their respective
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concentrations. The concentration of an unknown sample can then be determined by

measuring its absorbance and interpolating the value from the calibration curve.[7][9]

Experimental Protocols
1. Required Apparatus and Reagents

Apparatus:

UV-Visible Spectrophotometer

Matched quartz or glass cuvettes (1 cm path length)

Calibrated volumetric flasks (10 mL, 50 mL, 100 mL)

Calibrated pipettes

Beakers

Centrifuge and centrifuge tubes (optional, for clarifying samples)

Reagents:

Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): Analytical reagent grade.

Sodium Tartrate (Na₂C₄H₄O₆·2H₂O) or Potassium Sodium Tartrate (KNaC₄H₄O₆·4H₂O -

Rochelle Salt): Analytical reagent grade.

Deionized or Distilled Water.

2. Preparation of Solutions

Stock Copper(II) Solution (e.g., 0.1 M):

Accurately weigh 2.497 g of CuSO₄·5H₂O.

Dissolve it in a small amount of deionized water in a beaker.

Quantitatively transfer the solution to a 100 mL volumetric flask.
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Dilute to the mark with deionized water and mix thoroughly.

Sodium Tartrate Solution (e.g., 0.1 M):

Accurately weigh 2.301 g of Na₂C₄H₄O₆·2H₂O.

Dissolve it in deionized water and transfer to a 100 mL volumetric flask.

Dilute to the mark and mix thoroughly.

Working Standard Copper(II) Solutions:

Prepare a series of working standard solutions by diluting the stock copper(II) solution. For

example, to prepare 10 mL of a 0.02 M solution, pipette 2.00 mL of the 0.1 M copper(II)

stock solution into a 10 mL volumetric flask.[3][4]

Add a consistent excess of the tartrate solution to each flask (e.g., 5.0 mL of 0.1 M sodium

tartrate) to ensure complete complex formation and to maintain the tartrate concentration.

[3][4]

Dilute each flask to the 10.00 mL mark with deionized water and mix well.

3. Determination of Wavelength of Maximum Absorbance (λmax)

Prepare a mid-range standard solution of the copper(II)-tartrate complex (e.g., 0.02 M as

described above).

Prepare a blank solution containing the same concentration of sodium tartrate as the

standard solution, diluted with deionized water.[4]

Set the spectrophotometer to scan a wavelength range (e.g., 500 nm to 800 nm). The

characteristic blue color of the Cu²⁺ ion suggests absorbance in the orange-red region of the

spectrum.[6]

Calibrate the spectrophotometer to zero absorbance using the blank solution.

Measure the absorbance of the standard solution across the selected wavelength range.
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Plot absorbance versus wavelength. The wavelength corresponding to the highest

absorbance peak is the λmax. For the copper(II)-tartrate complex, this is typically around 675

nm.[3][4]

4. Construction of the Calibration Curve

Set the spectrophotometer to the determined λmax (e.g., 675 nm).

Use the blank solution (sodium tartrate in water) to zero the instrument.

Measure the absorbance of each of the prepared working standard solutions.

Plot a graph of absorbance (Y-axis) versus the concentration of copper(II) (X-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). A value close to 1.00 indicates good linearity.[9]

5. Analysis of an Unknown Sample

Prepare the unknown sample solution in the same manner as the standards, ensuring it is

diluted to fall within the concentration range of the calibration curve.

Add the same amount of sodium tartrate solution as used for the standards.

Measure the absorbance of the prepared unknown sample at the λmax.

Determine the concentration of copper(II) in the sample using the calibration curve or the

linear regression equation.

Data Presentation
Table 1: Key Spectrophotometric Parameters
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Parameter Value Reference/Note

Wavelength of Max.

Absorbance (λmax)
~675 nm [3][4]

Linearity Range Method-dependent
Must be determined

experimentally.

Molar Absorptivity (ε) Method-dependent

Calculated from the slope of

the calibration curve (ε = slope

/ path length).

Correlation Coefficient (R²) > 0.99
A typical requirement for

method validation.

Stability of Complex > 15 minutes

Allow sufficient time for

complex formation and

stabilization before

measurement.[4]

Table 2: Example Calibration Data

Standard No. Concentration of Cu(II) (M) Absorbance at 675 nm

1 0.010 0.152

2 0.012 0.183

3 0.015 0.227

4 0.018 0.275

5 0.020 0.305
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Caption: Experimental workflow for the spectrophotometric determination of Copper(II).
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Caption: Formation of the Copper(II)-tartrate complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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